Cas no 2172477-43-7 (N-methyl-1-(propan-2-yl)-1H-1,2,3-benzotriazol-4-amine)

• Product Name: N-methyl-1-(propan-2-yl)-1H-1,2,3-benzotriazol-4-amine
• CAS No: 2172477-43-7
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 5835134
• PubChem ID: 165602586
• Update Time: 2025-05-23

N-methyl-1-(propan-2-yl)-1H-1,2,3-benzotriazol-4-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(propan-2-yl)-1H-1,2,3-benzotriazol-4-amine
• 2172477-43-7
• EN300-1633771

• Inchi： 1S/C10H14N4/c1-7(2)14-9-6-4-5-8(11-3)10(9)12-13-14/h4-7,11H,1-3H3
• InChI Key： PRFZZDVHZIVLET-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=C(C=2N=N1)NC)C(C)C

Computed Properties

• Exact Mass: 190.121846464g/mol
• Monoisotopic Mass: 190.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.7Ų

Additional information on N-methyl-1-(propan-2-yl)-1H-1,2,3-benzotriazol-4-amine

Comprehensive Overview of N-methyl-1-(propan-2-yl)-1H-1,2,3-benzotriazol-4-amine (CAS No. 2172477-43-7)

N-methyl-1-(propan-2-yl)-1H-1,2,3-benzotriazol-4-amine (CAS No. 2172477-43-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzotriazole derivative is characterized by its unique molecular structure, which combines a benzotriazole core with an N-methyl and isopropyl functional group. Such structural features make it a promising candidate for applications in drug discovery, material science, and specialty chemicals.

The growing interest in N-methyl-1-(propan-2-yl)-1H-1,2,3-benzotriazol-4-amine is driven by its potential as a building block for synthesizing more complex molecules. Researchers are particularly intrigued by its role in developing small-molecule inhibitors and bioactive compounds. With the rise of AI-driven drug discovery and high-throughput screening, compounds like this are increasingly valuable for their ability to interact with biological targets in novel ways.

One of the key advantages of CAS No. 2172477-43-7 lies in its structural versatility. The presence of both benzotriazole and amine functionalities allows for diverse chemical modifications, enabling researchers to fine-tune its properties for specific applications. This adaptability aligns with current trends in precision medicine and targeted therapy, where customized molecular designs are critical.

In the context of green chemistry, N-methyl-1-(propan-2-yl)-1H-1,2,3-benzotriazol-4-amine is also being explored for its potential in sustainable synthesis. As industries shift toward eco-friendly processes, the demand for intermediates that minimize waste and energy consumption has surged. This compound’s compatibility with catalytic reactions and mild conditions makes it an attractive option for researchers focusing on environmentally benign methodologies.

Another area of interest is the compound’s potential in material science. The benzotriazole scaffold is known for its ability to form stable complexes with metals, which could be leveraged in corrosion inhibition or electronic materials. With the rapid advancement of flexible electronics and organic semiconductors, CAS No. 2172477-43-7 may play a role in developing next-generation materials.

From a commercial perspective, the synthesis and supply of N-methyl-1-(propan-2-yl)-1H-1,2,3-benzotriazol-4-amine are gaining traction among fine chemical suppliers. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios, catering to the needs of academic and industrial researchers. The compound’s CAS registry number (2172477-43-7) serves as a critical identifier for procurement and regulatory compliance.

In summary, N-methyl-1-(propan-2-yl)-1H-1,2,3-benzotriazol-4-amine represents a versatile and scientifically valuable compound with broad applicability. Its relevance in drug development, green chemistry, and advanced materials underscores its importance in contemporary research. As scientific inquiry continues to evolve, this benzotriazole derivative is poised to remain a focal point for innovation across multiple disciplines.